3-Iodo-4-(isobutylamino)benzoic acid

• CAS No.: 1131614-01-1
• Molecular Formula: C11H14INO2
• Molecular Weight: 319.14 g/mol
• IUPAC Name: 3-iodo-4-(2-methylpropylamino)benzoic acid
• InChI: InChI=1S/C11H14INO2/c1-7(2)6-13-10-4-3-8(11(14)15)5-9(10)12/h3-5,7,13H,6H2,1-2H3,(H,14,15)
• InChI Key: VDDCDXUREXLOQF-UHFFFAOYSA-N
• SMILES: CC(C)CNC1=C(C=C(C=C1)C(=O)O)I

Description

3-Iodo-4-(isobutylamino)benzoic acid is a halogenated benzoic acid derivative characterized by an iodine atom at the 3-position and an isobutylamino group (-NH-CH2-CH(CH3)2) at the 4-position of the aromatic ring. This compound is part of a broader class of benzoic acid derivatives studied for applications in pharmaceuticals, biosensing, and materials science . Its structural features—particularly the electron-withdrawing iodine and the bulky isobutylamino group—influence its physicochemical properties, reactivity, and biological interactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 3-iodo-4-(isobutylamino)benzoic acid with structurally related benzoic acid derivatives, focusing on substituent effects, functional group variations, and applications.

Substituent Effects on Physicochemical Properties

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight	Key Properties/Applications	Reference
3-Iodo-4-(isobutylamino)benzoic acid	-I (3), -NH-CH2-CH(CH3)2 (4), -COOH (1)	C11H14INO2	319.14	Potential pharmaceutical intermediate; metal coordination candidate
3-Iodo-4-(isopentyloxy)benzoic acid	-I (3), -O-CH2-CH(CH3)CH2CH3 (4), -COOH (1)	C12H15IO3	334.15	Enhanced lipophilicity due to alkoxy group
3-Iodo-4-(2-Methoxyacetamido)benzoic acid	-I (3), -NH-CO-CH2-OCH3 (4), -COOH (1)	C10H10INO4	335.10	pKa ~3.92; potential biosensor ligand
3-Iodo-4-methoxybenzohydrazide	-I (3), -OCH3 (4), -CONHNH2 (1)	C8H9IN2O2	292.07	Hydrazide group for chelation; thermal stability
3-Borono-4-methylbenzoic acid	-B(OH)2 (3), -CH3 (4), -COOH (1)	C8H9BO4	179.97	Boron-containing; catalytic applications

Key Observations :

• Lipophilicity: The isobutylamino group likely increases solubility in polar organic solvents compared to alkoxy substituents (e.g., isopentyloxy) due to hydrogen bonding capability.
• Acidity: The carboxylic acid group (pKa ~3.92 in analogs ) is influenced by electron-withdrawing iodine, enhancing acidity relative to non-halogenated derivatives.
• Steric Effects: The bulky isobutylamino group may hinder interactions in biosensor systems, where substituent position (para > meta > ortho) strongly affects recognition .